Cas no 892762-21-9 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892762-21-9
• MF: C₁₇H₁₁ClN₆O₃
• MW: 382.760641336441
• CID: 6265410
• PubChem ID: 7184793
• Update Time: 2025-05-25

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine
• 4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine
• 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(3-chlorophenyl)triazol-4-amine
• AKOS001907838
• 892762-21-9
• F1608-0673
• CCG-166636
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H11ClN6O3/c18-10-2-1-3-11(7-10)24-15(19)14(21-23-24)17-20-16(22-27-17)9-4-5-12-13(6-9)26-8-25-12/h1-7H,8,19H2
• InChI Key： VRNUGIUBGVGOMK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C2=NC(C3C=CC4=C(C=3)OCO4)=NO2)N=N1)N

Computed Properties

• Exact Mass: 382.0581159g/mol
• Monoisotopic Mass: 382.0581159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 892762-21-9 and Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine

The compound with the CAS number 892762-21-9 and the product name 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications. The intricate structure of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further research and development in the pharmaceutical industry.

One of the most striking features of this compound is its complex molecular architecture. The presence of a 2H-1,3-benzodioxol moiety at the 3-position of the 1,2,4-oxadiazole ring introduces a unique electronic and steric environment. This moiety is known for its ability to modulate biological activity by influencing electron distribution and hydrogen bonding interactions. Additionally, the 1-(3-chlorophenyl) group at the 5-position of the 1H-1,2,3-triazole ring adds another layer of complexity, potentially enhancing binding affinity to biological targets. The combination of these structural elements suggests that this compound may exhibit a wide range of biological activities.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity for biological targets, making them valuable candidates for therapeutic intervention. The 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(3-chlorophenyl)-1H-1,2,3-triazol-5-amine compound is no exception. Its unique structural features have prompted researchers to explore its potential in various therapeutic areas.

One area of particular interest is the use of this compound as an intermediate in the synthesis of more complex pharmacophores. The presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the molecule for specific biological activities. For instance, the 1H-1,2,3-triazole ring can be modified to introduce additional pharmacological functionalities, while the 1,2,4 oxadiazole core provides a stable scaffold for drug design. This flexibility makes it an attractive starting point for developing novel therapeutic agents.

The CAS No. 892762-21-9 assigned to this compound underscores its significance in chemical research. CAS numbers are unique identifiers assigned to chemical substances by the Chemical Abstracts Service (CAS), ensuring accurate and consistent referencing in scientific literature. The use of this CAS number facilitates easy retrieval of information related to the compound's synthesis, properties, and applications.

In terms of biological activity, 4 - 3 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl - 1 - ( 3 - chlorophenyl ) - 1 H - 1 , 2 , 3 - triazol - 5 - amine has shown promise in preliminary pharmacological studies. Researchers have observed interesting interactions between this compound and various biological targets, including enzymes and receptors implicated in human diseases. These interactions suggest that it may possess therapeutic potential in areas such as inflammation regulation and pain management.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the heterocyclic cores and functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These synthetic strategies not only highlight the versatility of current chemical methodologies but also contribute to the growing library of structurally diverse heterocyclic compounds.

As research progresses, 4 - 3 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl - 1 - ( 3 - chlorophenyl ) - 1 H - 1 , 2 , 3 triazolamidine continues to attract attention from both academic and industrial researchers. Collaborative efforts between chemists and biologists are essential for elucidating its full potential as a therapeutic agent or as a building block for more complex molecules. The integration of computational modeling with experimental data will further enhance our understanding of its structure-function relationships.

The development of new drugs is a complex process that requires careful evaluation at multiple stages—from initial discovery to clinical trials. However, cas no89276221 and its derivatives offer exciting opportunities due to their unique structural features and demonstrated biological activity. By leveraging cutting-edge synthetic methods alongside rigorous pharmacological testing, scientists aim to unlock novel therapeutic solutions that address unmet medical needs.

In conclusion, cas no89276221 and its product name, four three two h one three benzodioxol five yl one two four oxadiazole five yl one three chlorophenyl one h one two three triazolemidine, represent a significant advancement in medicinal chemistry research。 Their complex molecular architecture presents numerous opportunities for further exploration into their pharmacological properties。 As our understanding grows through continued study, these compounds are poised to make meaningful contributions toward developing new treatments across various therapeutic domains。